2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-fluoro-4-methoxyphenyl)methyl]-4-[(4-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H26F2N2O2/c1-27-20-7-4-17(21(23)12-20)14-25-10-9-24(15-19(25)8-11-26)13-16-2-5-18(22)6-3-16/h2-7,12,19,26H,8-11,13-15H2,1H3
• InChI Key: DDEOPYFQUYGOJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2CCO)CC3=CC=C(C=C3)F)F
• Molecular Formula: C21H26F2N2O2
• Molecular Weight: 376.4 g/mol

Description

2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is a compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various areas such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of schizophrenia, as it has been shown to have antipsychotic effects in animal models.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as serotonin, dopamine, and norepinephrine. It may also work by binding to certain receptors in the brain, such as the 5-HT1A and D2 receptors.
Biochemical and Physiological Effects:
2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as serotonin, dopamine, and norepinephrine. It has also been shown to decrease the levels of certain stress hormones, such as cortisol. Additionally, it has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol in lab experiments is that it has been extensively studied and has a well-established synthesis method. It has also been shown to have potential therapeutic applications in various areas. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol. One direction is to further explore its potential therapeutic applications in areas such as depression, anxiety, and schizophrenia. Another direction is to study its effects on other neurotransmitters and receptors in the brain. Additionally, further studies are needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 2-[4-(4-fluorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 4-fluorobenzyl chloride with 2-fluoro-4-methoxybenzylamine in the presence of a base, followed by the addition of 2-(2-hydroxyethoxy)ethylpiperazine. The reaction is carried out in an organic solvent under reflux conditions. The resulting product is then purified by column chromatography to obtain the pure compound.